1,3-Dihydro-2-benzofuran-5-carboxamide
Overview
Description
1,3-Dihydro-2-benzofuran-5-carboxamide is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-inflammatory Activities :
- Some derivatives of benzofuran carboxamide have been synthesized and evaluated for their in vitro antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques (Lavanya, Sribalan, & Padmini, 2017).
Antibacterial Screening :
- Novel series of 2-Azetidinone derivatives integrated with Quinoline, Pyrazole, and Benzofuran moieties have been synthesized and shown excellent yields through cyclocondensation reaction. These compounds have been screened for their in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli (Idrees et al., 2020).
Anti-inflammatory, Analgesic, and Antipyretic Agents :
- A series of benzofuran-2-carboxamides of biological and medicinal significance were synthesized using a microwave-assisted one-pot parallel approach. These compounds were tested for their in vivo anti-inflammatory, analgesic, and antipyretic activities, among which some derivatives exhibited potent activities (Xie et al., 2014).
Sigma Receptor Ligands :
- Novel benzofuran-2-carboxamide ligands selective for sigma receptors were synthesized. These new carboxamides exhibited high affinity at the sigma-1 receptor and were found to be selective for sigma-1 over sigma-2 receptors (Marriott et al., 2012).
Cholinesterase Inhibitory Activity :
- Benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives were synthesized and found to be potent butyrylcholinesterase inhibitors. Some synthesized compounds showed good inhibitory effects on Aβ self-aggregation, indicating potential application in Alzheimer's disease treatment (Abedinifar et al., 2018).
Neuroprotective and Antioxidant Effects :
- A series of novel benzofuran-2-carboxamide derivatives were synthesized and evaluated for their neuroprotective and antioxidant activities using primary cultured rat cortical neuronal cells and in vitro cell-free bioassays. Some compounds showed considerable protection against NMDA-induced excitotoxic neuronal cell damage (Cho et al., 2015).
Properties
IUPAC Name |
1,3-dihydro-2-benzofuran-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c10-9(11)6-1-2-7-4-12-5-8(7)3-6/h1-3H,4-5H2,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFYCTASOLWEMCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CO1)C=C(C=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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